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Cat. No.: B560587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S,R,S)-AHPC-PEG2-NH2 is a synthetic E3 ligase ligand-linker conjugate.[1][2][3] It

incorporates the (S,R,S)-AHPC based VHL (von Hippel-Lindau) ligand and a 2-unit

polyethylene glycol (PEG) linker, terminating in a primary amine.[1][2][3] This molecule is a

crucial building block in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1][4]

PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target

protein, leading to the ubiquitination and subsequent degradation of that protein by the

proteasome.[1][5][6][7][8] The stability and proper storage of (S,R,S)-AHPC-PEG2-NH2

solutions are critical for the successful and reproducible synthesis of active PROTACs.

These application notes provide detailed guidelines on the storage, handling, and stability

testing of (S,R,S)-AHPC-PEG2-NH2 solutions.
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Parameter Value

Synonyms
VH032-PEG2-NH2, VHL Ligand-Linker

Conjugate 3

CAS Number 2010159-60-9 (for free base)

Molecular Formula C28H41N5O6S

Molecular Weight 575.72 g/mol

Appearance White to yellow solid

(Data sourced from multiple chemical suppliers)

Recommended Storage Conditions
Proper storage is essential to maintain the integrity and potency of (S,R,S)-AHPC-PEG2-NH2.

Below is a summary of recommended storage conditions for both the solid form and solutions.

Form
Storage
Temperature

Duration Special Conditions

Solid (Lyophilized) -20°C Up to 3 years Keep desiccated.[2][3]

2-8°C Short-term
For hydrochloride salt

form.[4]

Solution -20°C Up to 3 months

Aliquot to avoid

multiple freeze/thaw

cycles.[2]

-80°C Up to 1 year

Aliquot to avoid

multiple freeze/thaw

cycles.[3][9]

Potential Degradation Pathways
While specific degradation pathways for (S,R,S)-AHPC-PEG2-NH2 have not been extensively

published, potential areas of instability can be inferred from its structure, which includes amide
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bonds, a PEG linker, and a thiazole ring.

Hydrolysis: The amide bonds in the molecule could be susceptible to hydrolysis, especially at

non-neutral pH.

Oxidation: Polyethylene glycol (PEG) linkers can be prone to oxidative degradation.[10][11]

This can be initiated by light, heat, or the presence of metal ions.

Thiazole Ring Instability: Thiazole rings can be sensitive to certain oxidative conditions.

The following diagram illustrates the general mechanism of PROTACs, highlighting the role of

(S,R,S)-AHPC-PEG2-NH2 as a component.
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PROTAC Mechanism of Action
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PROTAC Mechanism of Action

Protocols for Solution Preparation and Stability
Testing
The following protocols provide a framework for preparing solutions of (S,R,S)-AHPC-PEG2-

NH2 and assessing their stability.
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Protocol for Solution Preparation
Objective: To prepare a stock solution of (S,R,S)-AHPC-PEG2-NH2 for use in experiments.

Materials:

(S,R,S)-AHPC-PEG2-NH2 (solid)

Anhydrous DMSO, DMF, or sterile water[9][12][13]

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes

Procedure:

Allow the vial of solid (S,R,S)-AHPC-PEG2-NH2 to equilibrate to room temperature before

opening to prevent moisture condensation.

Weigh the desired amount of the compound in a sterile microcentrifuge tube.

Add the appropriate volume of the chosen solvent to achieve the desired concentration. For

example, to make a 10 mM stock solution in DMSO, add the corresponding volume of

DMSO.

Vortex the solution thoroughly until the solid is completely dissolved. Gentle sonication may

be used if necessary to aid dissolution.[9]

Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.

Protocol for a General Stability Study
Objective: To evaluate the stability of (S,R,S)-AHPC-PEG2-NH2 solutions under various

storage conditions.
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Materials:

Prepared stock solution of (S,R,S)-AHPC-PEG2-NH2

Buffers of various pH values (e.g., pH 4, 7, 9)

Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 40°C)

Photostability chamber

HPLC system with a suitable column (e.g., C18)

LC-MS system for identification of degradation products (optional)

Procedure:

Sample Preparation: Dilute the stock solution of (S,R,S)-AHPC-PEG2-NH2 to a working

concentration in the desired solvents or buffers. Prepare multiple identical samples for each

condition to be tested.

Time Zero (T0) Analysis: Immediately analyze one set of samples using a validated HPLC

method to determine the initial purity and concentration. This will serve as the baseline.

Storage Conditions: Store the remaining samples under the following conditions:

Temperature: 4°C, 25°C (room temperature), and 40°C (accelerated stability).

pH: In buffers of pH 4, 7, and 9 at the different temperatures.

Light Exposure: In a photostability chamber according to ICH Q1B guidelines, alongside a

dark control.

Time Points: Analyze the samples at predetermined time points (e.g., 0, 24, 48, 72 hours for

accelerated conditions; 0, 1, 2, 4 weeks for longer-term studies).

Analysis:

At each time point, withdraw an aliquot from each condition.
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Analyze the samples by HPLC to determine the percentage of the parent compound

remaining and to detect the formation of any degradation products.

If significant degradation is observed, LC-MS analysis can be performed to identify the

degradation products.

Data Analysis:

Calculate the percentage of (S,R,S)-AHPC-PEG2-NH2 remaining at each time point

relative to the T0 sample.

Plot the percentage remaining versus time for each condition.

Determine the rate of degradation and the half-life of the compound under each condition.

The following diagram outlines the workflow for a typical stability study.
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General Stability Testing Workflow
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General Stability Testing Workflow

Summary and Recommendations
For long-term storage, (S,R,S)-AHPC-PEG2-NH2 should be stored as a lyophilized solid at

-20°C under desiccated conditions.
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Stock solutions should be prepared in anhydrous solvents, aliquoted, and stored at -80°C for

up to one year.

Avoid repeated freeze-thaw cycles of solutions.

It is recommended that researchers perform their own stability studies under their specific

experimental conditions to ensure the integrity of the compound, especially when used in

sensitive assays or for the synthesis of PROTACs for in vivo studies.

The provided protocols offer a general framework for such stability assessments. The

specific parameters, such as time points and analytical methods, should be optimized for the

intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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